![molecular formula C18H21N3O2S B5874554 N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide](/img/structure/B5874554.png)
N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide, also known as D740, is a small molecule inhibitor that has gained significant attention in scientific research due to its potential therapeutic applications. D740 belongs to the class of carbonic anhydrase inhibitors, which are known to have a wide range of biological activities.
Mechanism of Action
The mechanism of action of N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide involves the inhibition of carbonic anhydrase IX, which is a zinc-containing enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. Carbonic anhydrase IX is overexpressed in many types of cancer cells and is involved in the regulation of pH in the tumor microenvironment. Inhibition of carbonic anhydrase IX by this compound leads to a decrease in the pH of the tumor microenvironment, which can enhance the effectiveness of chemotherapy and radiation therapy.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its inhibition of carbonic anhydrase IX, this compound has been shown to have anti-inflammatory and anti-angiogenic properties. It has also been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has been shown to be well-tolerated in animal studies, with no significant adverse effects observed.
Advantages and Limitations for Lab Experiments
N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has been shown to be effective in inhibiting the activity of carbonic anhydrase IX, making it a useful tool for studying the role of this enzyme in cancer and other diseases. However, this compound has some limitations for lab experiments. It has a relatively short half-life, which can limit its effectiveness in vivo. It also has low solubility in aqueous solutions, which can limit its use in certain experimental settings.
Future Directions
There are several future directions for research on N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide. One area of research is to optimize the synthesis method and improve the yield and purity of the compound. Another area of research is to investigate the potential therapeutic applications of this compound in various diseases, such as cancer, inflammation, and angiogenesis-related diseases. Further studies are needed to determine the optimal dosage and administration route for this compound, as well as its safety and toxicity profile. In addition, the development of analogs of this compound with improved pharmacokinetic properties and efficacy is an area of active research.
Synthesis Methods
The synthesis of N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide involves the reaction of 4-ethoxybenzoyl chloride with N-(4-aminophenyl)thiourea in the presence of triethylamine. The resulting product is then reacted with dimethylamine to obtain the final compound, this compound. The synthesis method of this compound has been optimized to increase the yield and purity of the compound, making it suitable for scientific research applications.
Scientific Research Applications
N-({[4-(dimethylamino)phenyl]amino}carbonothioyl)-4-ethoxybenzamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of carbonic anhydrase IX, which is overexpressed in many types of cancer cells. This inhibition leads to a decrease in the pH of the tumor microenvironment, which can enhance the effectiveness of chemotherapy and radiation therapy. This compound has also been shown to have anti-inflammatory and anti-angiogenic properties, which make it a potential candidate for the treatment of various inflammatory and angiogenesis-related diseases.
Properties
IUPAC Name |
N-[[4-(dimethylamino)phenyl]carbamothioyl]-4-ethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2S/c1-4-23-16-11-5-13(6-12-16)17(22)20-18(24)19-14-7-9-15(10-8-14)21(2)3/h5-12H,4H2,1-3H3,(H2,19,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVEQSCNEZQKOCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C(C=C2)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.